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For Researchers, Scientists, and Drug Development Professionals
Introduction

Citric acid-d4, with the CAS number 147664-83-3, is the deuterated isotopologue of citric acid,
a key intermediate in cellular metabolism.[1][2][3][4][5] In this stable isotope-labeled compound,
the four methylene hydrogens are replaced with deuterium. This isotopic substitution makes it
an invaluable tool in metabolic research, particularly in studies utilizing mass spectrometry-
based techniques. Its primary application is as an internal standard for the accurate
quantification of citric acid and other organic acids in various biological matrices. This guide
provides an in-depth overview of its properties, applications, and relevant experimental
protocols.

Physicochemical Properties

Citric acid-d4 is a solid at room temperature and is typically supplied with high chemical and
isotopic purity. Key quantitative data are summarized in the table below.
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Property Value References
CAS Number 147664-83-3

Molecular Formula CeHaDaO7

Molecular Weight 196.15 g/mol

Citric acid-2,2,4,4-d4, 2-
Synonyms Hydroxy-1,2,3-

propanetricarboxylic-d4 Acid

Chemical Purity >98%
Isotopic Enrichment =98 atom % D
Melting Point 153-159 °C
Form Solid

Room temperature, away from
Storage ] ]
light and moisture

Applications in Research

The primary utility of Citric acid-d4 lies in its application as an internal standard in quantitative
analyses, particularly in the field of metabolomics. Its identical chemical properties to
endogenous citric acid, but distinct mass, allow for the correction of variability introduced during
sample preparation and analysis.

Key applications include:

o Metabolomics and Metabolic Profiling: Used for the accurate quantification of intermediates
in the citric acid cycle (TCA cycle) and other related metabolic pathways.

o Clinical Mass Spectrometry: Employed in diagnostic and research settings to measure citric
acid levels in biological fluids like urine and plasma.

o Stable Isotope Dilution Analysis: Serves as a spike-in standard for precise quantification of
organic acids by gas chromatography-mass spectrometry (GC-MS) and liquid
chromatography-mass spectrometry (LC-MS).
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Experimental Protocols

The following are generalized protocols for the use of Citric acid-d4 as an internal standard for
the quantification of citric acid cycle intermediates in biological samples using LC-MS/MS.

Preparation of Internal Standard Stock Solution

A stock solution of Citric acid-d4 is prepared in a suitable solvent, such as 0.1% formic acid in
water, at a concentration of approximately 1 mg/mL. This stock solution can be further diluted
to create working solutions. For instance, a working internal standard solution of 5 pg/mL can
be prepared in 0.1% formic acid.

Sample Preparation

The following are examples of sample preparation for different biological matrices:

For Human Plasma:

To 10 pL of plasma, add 80 pL of 5% trichloroacetic acid to precipitate proteins.

Add 10 pL of the Citric acid-d4 internal standard working solution (e.g., 0.1 mg/mL).

Vortex the mixture for 30 seconds and keep it on ice for 5 minutes, vortexing intermittently.

Centrifuge the samples at 17,000 x g for 10 minutes at 4°C.

Transfer the supernatant to HPLC vials for LC-MS/MS analysis.

For Human Urine:

Dilute urine samples 10-fold with 0.2% formic acid.

e To a specific volume of the diluted urine, add a known amount of the Citric acid-d4 internal
standard. For example, to 80 pL of the diluted urine, add 10 pL of a 0.1 mg/mL internal
standard solution.

» Vortex the mixture and centrifuge at 13,000 x g for 5 minutes at 4°C.

o Transfer the supernatant to HPLC vials for analysis.
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For Cell Culture Samples:

o Metabolites can be extracted from cell pellets using a cold solvent mixture, such as
methanol:acetonitrile:water (2:2:1 v/v/v).

e The Citric acid-d4 internal standard should be added during the extraction process.

» After extraction, centrifuge the samples to pellet cell debris, and transfer the supernatant for

analysis.

LC-MS/MS Analysis

A liquid chromatography system coupled with a triple quadrupole mass spectrometer is typically
used for the analysis.

o Chromatographic Separation: A C18 or a mixed-mode column can be used for the separation
of organic acids. A common mobile phase consists of 0.2% formic acid in water.

o Mass Spectrometry Detection: The mass spectrometer is operated in negative electrospray
ionization (ESI-) mode. The transitions for citric acid and Citric acid-d4 are monitored.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the central role of the citric acid cycle in metabolism and a

typical experimental workflow for using Citric acid-d4.
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Caption: The Citric Acid (TCA) Cycle.
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Caption: Workflow for Quantification using Citric Acid-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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